4-butyl-6-chloro-7-[(2-methyl-2-propen-1-yl)oxy]-2H-chromen-2-one

• IUPAC Name: 4-butyl-6-chloro-7-(2-methylprop-2-enoxy)chromen-2-one
• InChI: InChI=1S/C17H19ClO3/c1-4-5-6-12-7-17(19)21-15-9-16(20-10-11(2)3)14(18)8-13(12)15/h7-9H,2,4-6,10H2,1,3H3
• InChI Key: VLXABOFZFRQHRL-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC(=O)OC2=CC(=C(C=C12)Cl)OCC(=C)C
• Molecular Formula: C17H19ClO3
• Molecular Weight: 306.8 g/mol

Description

4-butyl-6-chloro-7-[(2-methyl-2-propen-1-yl)oxy]-2H-chromen-2-one, also known as coumarin-derivative, is a chemical compound that belongs to the class of coumarins. Coumarins are widely used in the pharmaceutical industry due to their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 4-butyl-6-chloro-7-[(2-methyl-2-propen-1-yl)oxy]-2H-chromen-2-one is not fully understood. However, it has been suggested that its biological activities are mediated through the inhibition of various enzymes and signaling pathways. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been reported to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, induce apoptosis, and reduce tumor size in animal models. In addition, it has been shown to reduce inflammation, oxidative stress, and thrombus formation in various experimental models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-butyl-6-chloro-7-[(2-methyl-2-propen-1-yl)oxy]-2H-chromen-2-one in lab experiments is its diverse biological activities. It can be used to study various cellular and molecular processes, including inflammation, apoptosis, and angiogenesis. However, one limitation of using this compound is its potential toxicity. It is important to use appropriate safety measures and to conduct toxicity studies before using this compound in lab experiments.

Future Directions

There are several future directions for the study of 4-butyl-6-chloro-7-[(2-methyl-2-propen-1-yl)oxy]-2H-chromen-2-one. One direction is to further investigate its mechanism of action and to identify its molecular targets. Another direction is to explore its potential use in the treatment of various diseases, including cancer, inflammation, and thrombotic disorders. Additionally, it would be interesting to study the pharmacokinetics and pharmacodynamics of this compound to optimize its therapeutic potential.

Synthesis Methods

The synthesis of 4-butyl-6-chloro-7-[(2-methyl-2-propen-1-yl)oxy]-2H-chromen-2-one can be achieved through several methods. One of the most commonly used methods involves the condensation of 4-hydroxycoumarin with 4-butyl-2-chloro-3-formylchromone in the presence of a base such as potassium carbonate. The reaction proceeds through a Knoevenagel condensation mechanism to form the desired product.

Scientific Research Applications

4-butyl-6-chloro-7-[(2-methyl-2-propen-1-yl)oxy]-2H-chromen-2-one has been extensively studied for its biological activities. It has been reported to exhibit antimicrobial, antitumor, anti-inflammatory, and antioxidant properties. In addition, it has been shown to possess anticoagulant and antithrombotic activities, making it a potential candidate for the treatment of thrombotic disorders.